Cas no 62238-67-9 (2-chloro-12,13-dimethoxy-6-(4-methoxyphenyl)-9,10-dihydro-7H-isoquino[2,1-d][1,4]benzodiazepin-8-ium bromide)

• Product name: 2-chloro-12,13-dimethoxy-6-(4-methoxyphenyl)-9,10-dihydro-7H-isoquino[2,1-d][1,4]benzodiazepin-8-ium bromide
• CAS No: 62238-67-9
• MF: C₂₆H₂₄BrClN₂O₃
• MW: 527.837365150452
• CID: 1636628
• PubChem ID: 43965

2-chloro-12,13-dimethoxy-6-(4-methoxyphenyl)-9,10-dihydro-7H-isoquino[2,1-d][1,4]benzodiazepin-8-ium bromide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-12,13-dimethoxy-6-(4-methoxyphenyl)-9,10-dihydro-7H-isoquino[2,1-d][1,4]benzodiazepin-8-ium bromide
• 2-chloro-12,13-dimethoxy-6-(4-methoxyphenyl)-9,10-dihydro-7H-isoquinolino[2,1-d][1,4]benzodiazepin-8-ium,bromide
• DTXSID70977811
• 7H-Isoquino(2,1-d)(1,4)benzodiazepin-8-ium, 9,10-dihydro-2-chloro-12,13-dimethoxy-6-(p-methoxyphenyl)-, bromide
• [4-(2-Chloro-12,13-dimethoxy-9,10-dihydroisoquinolino[2,1-d][1,4]benzodiazepin-6(7H)-ylidene)cyclohexa-2,5-dien-1-ylidene](methyl)oxidanium bromide
• 62238-67-9

• Inchi： InChI=1S/C26H24ClN2O3.BrH/c1-30-19-7-4-16(5-8-19)23-15-29-11-10-17-12-24(31-2)25(32-3)14-20(17)26(29)21-13-18(27)6-9-22(21)28-23;/h4-9,12-14H,10-11,15H2,1-3H3;1H/q+1;/p-1
• InChI Key： OCBNDEGDCZCGSU-UHFFFAOYSA-M
• SMILES： COC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)Cl)C4=[N+](C2)CCC5=CC(=C(C=C54)OC)OC.[Br-]

Computed Properties

• Exact Mass: 501.8781
• Monoisotopic Mass: 526.065883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 733
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1

Experimental Properties

• PSA: 43.06